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Compound of Interest

Compound Name: NCD38

Cat. No.: B609494 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and essential data for the preparation and

use of the novel Lysine-specific demethylase 1 (LSD1) inhibitor, NCD38, solubilized in dimethyl

sulfoxide (DMSO). The following information is intended to guide researchers in accurately

preparing NCD38 for in vitro studies.

Introduction
NCD38 is a selective inhibitor of Lysine-specific demethylase 1 (LSD1), an enzyme that plays a

crucial role in epigenetic regulation by demethylating histone H3 on lysines 4 and 9 (H3K4 and

H3K9).[1][2] Dysregulation of LSD1 activity has been implicated in various cancers, including

acute myeloid leukemia (AML) and myelodysplastic syndromes (MDS).[3][4] NCD38 has been

shown to inhibit the growth of leukemia cells and induce myeloid differentiation programs by

derepressing super-enhancers of key hematopoietic regulators.[3][5] Due to its hydrophobic

nature, NCD38 is typically dissolved in DMSO for use in cell-based assays.

NCD38 Data Presentation
While the precise quantitative solubility of NCD38 in DMSO is not publicly available, the

following table summarizes the general solubility and storage recommendations for small

molecule inhibitors of this class when prepared in DMSO. Researchers should perform their

own solubility tests for optimal experimental conditions.
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Parameter Recommendation Source

Solvent
Dimethyl Sulfoxide (DMSO),

high purity (≥99.7%)
General laboratory practice

Typical Stock Concentration 1-10 mM [6][7]

Storage of Stock Solution

Aliquot and store at -20°C or

-80°C to avoid repeated

freeze-thaw cycles.

[8][9][10]

Stock Solution Stability

Typically stable for up to 3-6

months at -20°C. For long-term

storage, -80°C is

recommended.

[10]

Final DMSO Concentration in

Assay

Should be kept low, typically ≤

0.5%, to minimize cytotoxicity.

A vehicle control with the same

final DMSO concentration is

essential.

[8][10]

Experimental Protocols
Protocol 1: Preparation of a 10 mM NCD38 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of NCD38 in DMSO. The

molecular weight of NCD38 is required for this calculation. While the exact molecular weight

can vary based on the specific salt form (e.g., TFA salt), for the purpose of this protocol, a

hypothetical molecular weight of 400 g/mol will be used for calculation examples. Researchers

must use the exact molecular weight provided on their product's certificate of analysis.

Materials:

NCD38 powder

Anhydrous, sterile DMSO (≥99.7% purity)
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Sonicator water bath

Procedure:

Calculate the required mass of NCD38:

To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 400 g/mol x 1000 mg/g = 4 mg

Weighing NCD38:

Under a chemical fume hood, carefully weigh out 4 mg of NCD38 powder using an

analytical balance and place it into a sterile microcentrifuge tube.

Dissolving in DMSO:

Add 1 mL of sterile DMSO to the microcentrifuge tube containing the NCD38 powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. A clear solution should be observed.

If the compound does not readily dissolve, brief sonication in a water bath (5-10 minutes)

or gentle warming (up to 37°C) may be applied.[9]

Aliquoting and Storage:

Once fully dissolved, aliquot the 10 mM NCD38 stock solution into smaller, single-use

volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes. This minimizes the number of
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freeze-thaw cycles.

Label the aliquots clearly with the compound name, concentration, date, and solvent.

Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-

term storage (up to 6 months or longer).[8][10]

Protocol 2: Preparation of NCD38 Working Solution for
Cell-Based Assays
This protocol describes the dilution of the 10 mM NCD38 DMSO stock solution to a final

working concentration for treating cells in culture. It is crucial to maintain a low final

concentration of DMSO to avoid solvent-induced cytotoxicity.

Materials:

10 mM NCD38 stock solution in DMSO

Sterile cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Determine the Final Working Concentration:

For this example, the desired final concentration of NCD38 in the cell culture well is 1 µM.

Serial Dilution (Recommended):

It is good practice to perform a serial dilution to avoid precipitation of the compound when

transferring from a high concentration of DMSO directly into an aqueous medium.[10]

Step 1: Intermediate Dilution: Prepare a 100 µM intermediate solution by diluting the 10

mM stock solution 1:100 in cell culture medium.
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Add 2 µL of the 10 mM NCD38 stock to 198 µL of sterile cell culture medium. Mix well

by gentle pipetting.

Step 2: Final Dilution: Dilute the 100 µM intermediate solution to the final 1 µM working

concentration. For a final volume of 1 mL in a culture well, you would add 10 µL of the 100

µM intermediate solution to 990 µL of the cell suspension or medium in the well.

Vehicle Control:

It is critical to include a vehicle control in your experiment. The vehicle control should

contain the same final concentration of DMSO as the wells treated with NCD38.

To prepare the vehicle control for the example above, perform the same dilution steps with

DMSO that does not contain NCD38. The final DMSO concentration in both the treated

and vehicle control wells will be 0.01%.

Cell Treatment:

Add the final NCD38 working solution (or vehicle control) to your cell cultures and incubate

for the desired experimental duration.
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Signaling Pathway of LSD1 Inhibition by NCD38
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Caption: Simplified signaling pathway of LSD1 inhibition by NCD38.

Experimental Workflow for NCD38 Preparation
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Caption: Experimental workflow for NCD38 preparation in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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